Cas no 1520-27-0 (1-(4-Hydroxyphenyl)thiourea)

• Product Name: 1-(4-Hydroxyphenyl)thiourea
• CAS No: 1520-27-0
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD00041186
• CID: 83751
• PubChem ID: 2759331
• Update Time: 2025-06-11

1-(4-Hydroxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-2-thiourea
• 4-Hydroxyphenylthiourea
• 1-(4-Hydroxyphenyl)thiourea
• N-(4-Hydroxyphenyl)Thiourea
• (4-hydroxyphenyl)thiourea
• USAF B-75
• p-hydroxyphenylthiourea
• 1-(p-hydroxyphenyl)-2-thio-ure
• 4-HYDROXYPHENYLTHIOUREA, 98+%
• N-(4-Hydroxyphenyl)thiourea, 98+%
• EN300-349294
• THIOUREA, N-(4-HYDROXYPHENYL)-
• AB7339
• A809245
• 4-13-00-01132 (Beilstein Handbook Reference)
• 1520-27-0
• BAA52027
• p-Oxyphenylthioharnstoff
• 4-[(Aminothioxomethyl)amino]phenol
• CHEMBL1088500
• SCHEMBL1822006
• 4-THIOUREIDOPHENOL
• UNII-U97KKG63Z2
• NSC-43638
• MFCD00041186
• (4-Hydroxy-phenyl)-thiourea
• Thiourea, (4-hydroxyphenyl)-
• J-008877
• Urea, 1-(p-hydroxyphenyl)-2-thio-
• U97KKG63Z2
• BB 0245266
• FS-4620
• FT-0605728
• DTXSID80164932
• Thiourea,N-(4-hydroxyphenyl)-
• AKOS000108404
• WLN: SUYZMR DQ
• QICKOOCQSYZYQB-UHFFFAOYSA-N
• NSC43638
• NSC 43638
• BRN 1102429
• BBL027969
• DB-018595
• STL298463
• Thiourea, (4-hydroxyphenyl)-(9CI)
• DTXCID7087423

• MDL： MFCD00041186
• Inchi： 1S/C7H8N2OS/c8-7(11)9-5-1-3-6(10)4-2-5/h1-4,10H,(H3,8,9,11)
• InChI Key： QICKOOCQSYZYQB-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)O
• BRN： 1102429

Computed Properties

• Exact Mass: 168.03600
• Monoisotopic Mass: 168.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 90.4A^2

Experimental Properties

• Color/Form: White or light brown powder
• Density: 1.45
• Melting Point: 214 °C
• Boiling Point: 341.5°Cat760mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.777
• PSA: 90.37000
• LogP: 1.82100
• Solubility: Not determined

1-(4-Hydroxyphenyl)thiourea Security Information

• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• RTECS：YT5250000
• Safety Term：S22;S36/37
• HazardClass：IRRITANT
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-Hydroxyphenyl)thiourea

Recent Advances in the Study of 1-(4-Hydroxyphenyl)thiourea (CAS: 1520-27-0) in Chemical Biology and Pharmaceutical Research

1-(4-Hydroxyphenyl)thiourea (CAS: 1520-27-0) is a thiourea derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a hydroxyphenyl group attached to a thiourea moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its role as a building block in drug design, its interactions with biological targets, and its potential as a therapeutic agent in diseases such as cancer and neurodegenerative disorders.

One of the key areas of research involving 1-(4-Hydroxyphenyl)thiourea is its use as a scaffold in the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms of these derivatives, revealing a strong affinity for the ATP-binding sites of several oncogenic kinases. These findings suggest that 1-(4-Hydroxyphenyl)thiourea could serve as a valuable starting point for the design of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 1-(4-Hydroxyphenyl)thiourea has also been investigated for its antioxidant properties. A recent study in Free Radical Biology and Medicine highlighted its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. The researchers employed in vitro assays and cell-based models to demonstrate that this compound significantly reduces ROS levels and mitigates oxidative damage in neuronal cells. These results underscore its potential as a neuroprotective agent, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another promising avenue of research involves the use of 1-(4-Hydroxyphenyl)thiourea in the development of fluorescent probes for biological imaging. A 2024 study published in Chemical Communications reported the synthesis of a thiourea-based probe that exhibits strong fluorescence upon binding to metal ions such as Cu²⁺ and Zn²⁺. This probe was successfully used to visualize metal ion dynamics in live cells, providing insights into their roles in cellular signaling and homeostasis. The study's authors emphasized the versatility of 1-(4-Hydroxyphenyl)thiourea as a scaffold for designing sensitive and selective imaging agents.

Despite these advancements, challenges remain in the clinical translation of 1-(4-Hydroxyphenyl)thiourea-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a multifunctional tool in chemical biology and drug discovery. Future studies are expected to explore its applications in targeted drug delivery, combination therapies, and personalized medicine, paving the way for its eventual integration into therapeutic regimens.